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Compound of Interest

Compound Name: 3-Decyne

Cat. No.: B165594 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Decyne

Introduction
3-Decyne (C₁₀H₁₈) is an internal alkyne, a class of unsaturated hydrocarbons characterized by

a carbon-carbon triple bond. Its linear structure and the nature of the triple bond influence its

physical properties, which are critical for its application in organic synthesis and as a research

chemical. This document provides a detailed overview of the boiling point and density of 3-
Decyne, including experimental protocols for their determination, tailored for researchers,

scientists, and professionals in drug development.

Physical Properties of 3-Decyne
The primary physical characteristics of 3-Decyne are summarized below. These values are

essential for predicting its behavior in various solvents, reaction conditions, and purification

procedures. The data presented is compiled from multiple sources to provide a comprehensive

overview.

Quantitative Data Summary
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Physical Property Value Unit Source(s)

Boiling Point 175 - 179.2 °C [1][2][3]

Density 0.763 - 0.8 g/cm³ [1][2][3][4]

Molecular Formula C₁₀H₁₈ - [1][5]

Molecular Weight 138.25 g/mol [4][5]

Melting Point -44 °C [1]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standard laboratory methodologies for measuring the boiling point and

density of liquid alkynes like 3-Decyne.

Determination of Boiling Point via Simple Distillation
This method is suitable for determining the boiling point of a sufficient quantity (typically >5 mL)

of a liquid sample and also serves as a means of purification.[6][7]

Apparatus:

Round-bottom flask (distilling flask)

Heating mantle or sand bath

Clamps and stand

Distillation head (still head)

Thermometer (with appropriate range)

Condenser (Liebig, Graham, or Allihn)

Receiving flask

Boiling chips or magnetic stir bar

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemsrc.com/en/cas/2384-85-2_333925.html
https://www.guidechem.com/dictionary/en/2384-85-2.html
https://www.chemicalbook.com/price-india/3-DECYNE.htm
https://www.chemsrc.com/en/cas/2384-85-2_333925.html
https://www.guidechem.com/dictionary/en/2384-85-2.html
https://www.chemicalbook.com/price-india/3-DECYNE.htm
http://www.stenutz.eu/chem/solv6.php?name=3-decyne
https://www.chemsrc.com/en/cas/2384-85-2_333925.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Decyne
http://www.stenutz.eu/chem/solv6.php?name=3-decyne
https://pubchem.ncbi.nlm.nih.gov/compound/3-Decyne
https://www.chemsrc.com/en/cas/2384-85-2_333925.html
https://www.benchchem.com/product/b165594?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tubing for condenser water flow

Procedure:

Place 5-10 mL of 3-Decyne into the round-bottom flask along with a few boiling chips to

ensure smooth boiling.

Assemble the simple distillation apparatus, ensuring all joints are securely clamped. The

thermometer bulb should be positioned just below the side arm of the distillation head to

accurately measure the temperature of the vapor distilling into the condenser.

Connect the condenser to a cold water source, with water entering the lower inlet and exiting

from the upper outlet.

Begin heating the distilling flask gently.

Observe the temperature as the liquid begins to boil and the vapor rises. The temperature

will stabilize as the vapor reaches the thermometer bulb and begins to condense.

Record the temperature at which a steady distillation rate is achieved (i.e., when condensate

is consistently forming and dripping into the receiving flask). This stable temperature is the

boiling point.

Record the ambient atmospheric pressure, as boiling point is pressure-dependent. The

values provided in this document are at standard pressure (760 mmHg).

Determination of Density via Vibrating Tube
Densitometer
This modern technique offers high precision and requires a small sample volume for

determining the density of liquids.[8]

Apparatus:

Vibrating tube densitometer

Syringe for sample injection
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Thermostatic control unit (Peltier or water bath)

Sample of 3-Decyne

High-purity solvents for cleaning (e.g., ethanol, acetone)

Dry air or nitrogen source

Procedure:

Calibration: Calibrate the instrument according to the manufacturer's instructions using two

standards of known density, typically dry air and deionized water.

Temperature Stabilization: Set the desired measurement temperature using the thermostatic

control. Allow the instrument's measuring cell to stabilize at this temperature.

Sample Injection: Carefully inject the 3-Decyne sample into the measuring cell using a

syringe, ensuring no air bubbles are introduced. The cell typically requires 1-2 mL of the

sample.

Measurement: The instrument measures the oscillation period of the U-shaped tube

containing the sample. This period is directly related to the density of the liquid. The

instrument's software automatically converts this period into a density value.

Data Recording: Record the density reading once the value has stabilized.

Cleaning: After measurement, flush the cell with appropriate solvents to remove the sample

and then dry it with a stream of air or nitrogen to prepare for the next measurement.

Workflow Visualization
The following diagram illustrates a generalized workflow for the characterization of a chemical

compound's physical properties, from initial synthesis or acquisition to final data verification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b165594?utm_src=pdf-body
https://www.benchchem.com/product/b165594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Planning

Experimental Determination

Data Analysis & Verification

Conclusion

Compound Acquisition
(Synthesis or Purchase)

Literature Review of
Known Properties

Selection of Experimental
Methodology

Instrument Calibration

Proceed to
Experiment

Boiling Point Measurement
(e.g., Distillation)

Record Raw Data
(Temperature, Pressure, Oscillation)

Density Measurement
(e.g., Densitometer)

Calculate Final Values

Compare with Literature
Values

Error Analysis

Final Property
Characterization

Click to download full resolution via product page

Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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